2-chloro-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]benzamide

• IUPAC Name: 2-chloro-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C12H10ClN3O2S/c13-9-4-2-1-3-8(9)11(18)15-7-10(17)16-12-14-5-6-19-12/h1-6H,7H2,(H,15,18)(H,14,16,17)
• InChI Key: NHTRKAGPDRSHEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)NC2=NC=CS2)Cl
• Molecular Formula: C12H10ClN3O2S
• Molecular Weight: 295.75 g/mol

Description

Synthesis Analysis

The synthesis of related thiazole compounds often involves one-step reactions or cyclization processes. For instance, ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetate derivatives have been prepared using one-step reactions, demonstrating the versatility of thiazole synthesis methods in producing compounds with significant inhibitory activity against specific enzymes (Navarrete-Vázquez et al., 2012). Moreover, the synthesis of 2-chloro-N-(5-(cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide showcases an efficient synthetic methodology for creating heterocycle hybrids with potential insecticidal activity (Mohamed et al., 2020).

Molecular Structure Analysis

Molecular structure analysis of thiazole derivatives often includes spectroscopic techniques such as IR, 1H and 13C NMR, and mass spectra to confirm the structure. These analytical methods are crucial for understanding the chemical composition and structure of synthesized compounds (Tang Li-jua, 2015).

Chemical Reactions and Properties

Thiazole compounds exhibit various chemical reactions, including interactions with other chemical entities to form new compounds. For example, reactions involving thioamide with 2-chloroacetoacetate have been utilized to create novel compounds with specific yields (Tang Li-jua, 2015). The reactivity of cyanomethylene functionality in thiazole synthesis demonstrates the potential for constructing new heterocycles (Mohamed et al., 2020).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiazole derivatives are known to impact a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, suggesting a variety of potential molecular and cellular effects .

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. Furthermore, modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is being explored. This suggests a promising future direction for the development of new compounds based on the thiazole scaffold.